2-[(2-Hydroxypropyl)amino]propan-1-ol

• IUPAC Name: 1-(1-hydroxypropan-2-ylamino)propan-2-ol
• InChI: InChI=1S/C6H15NO2/c1-5(4-8)7-3-6(2)9/h5-9H,3-4H2,1-2H3
• InChI Key: KNMBQWZVFYSZCC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)CO)O
• Molecular Formula: C6H15NO2
• Molecular Weight: 133.19 g/mol
• CAS RN: 115893-42-0

Description

“2-[(2-Hydroxypropyl)amino]propan-1-ol” is a chemical compound with the molecular formula C6H15NO2 and a molecular weight of 133.19. It is an oil-like substance and is also known by its IUPAC name, 2-[(2-hydroxypropyl)amino]-1-propanol.

Molecular Structure Analysis

The molecular structure of “2-[(2-Hydroxypropyl)amino]propan-1-ol” consists of 23 bonds in total, including 8 non-H bonds, 4 rotatable bonds, 1 secondary amine (aliphatic), 2 hydroxyl groups, 1 primary alcohol, and 1 secondary alcohol.

Physical And Chemical Properties Analysis

“2-[(2-Hydroxypropyl)amino]propan-1-ol” has a boiling point of 140°C (at a pressure of 12 Torr) and a density of 1.0129 g/cm3 (at 16°C). Its pKa is predicted to be 14.72±0.10.

Scientific Research Applications

Cardioselectivity and Beta-Adrenoceptor Affinity

Research has explored the affinity of various beta-adrenoceptor blocking agents, including compounds similar to 2-[(2-Hydroxypropyl)amino]propan-1-ol. A study by Rzeszotarski et al. (1979) synthesized and evaluated a series of compounds for their cardioselectivity and affinity towards beta-1 and beta-2-adrenoceptors, confirming substantial cardioselectivity in certain derivatives (Rzeszotarski et al., 1979).

Dendrimer Synthesis

Krishna et al. (2005) described a synthetic strategy for poly(ether imine) dendrimers originating from 3-amino-propan-1-ol. They utilized a new trifunctional monomer, 3-[bis-(3-hydroxypropyl)amino]propan-1-ol, in the divergent synthesis of dendrimers. These dendrimers showed non-toxic characteristics and are applicable in biological studies (Krishna et al., 2005).

High-Pressure Liquid Chromatography

Wilson et al. (1981) investigated the reverse-phase chromatographic behavior of peptides using a propan-1-ol buffer system. This study helped in understanding the chromatographic retention influenced by various parameters like temperature, pH, and solvent hydrophobicity (Wilson et al., 1981).

N-Heterocyclic Carbene-Organocatalyzed Polymerization

Bakkali-Hassani et al. (2018) explored the use of aminoalcohols, including 2-(methyl amino)ethanol, as initiators for N-heterocyclic carbene-organocatalyzed ring-opening polymerization. This approach yielded metal-free α-hydroxy-ω-amino telechelics based on polyaziridine (Bakkali-Hassani et al., 2018).

Ionic Liquid Synthesis

Shevchenko et al. (2017) synthesized hydroxylic ionic liquids containing nitrogenous centers with variable basicity. The study highlighted the properties of these ionic liquids, including low glass transition temperatures and high conductivity, which are significant in various applications (Shevchenko et al., 2017).

Peptide Synthesis

Research by Rosano et al. (1978) identified a new hydroxylated polyamine, 2-hydroxyspermidine, in Pseudomonas acidovorans, synthesizing it enzymatically from 2-hydroxyputrescine. This compound's synthesis and identification have implications in peptide and amino acid research (Rosano et al., 1978).

Hydroxyproline Determination in Biological Materials

Woessner (1961) presented a method for quantitatively determining hydroxyproline in biological materials, a technique essential for studying proteins and amino acids in various tissues (Woessner, 1961).

Safety and Hazards

This compound is classified as a GHS07, indicating that it may pose certain hazards. It may cause serious eye irritation, respiratory irritation, drowsiness or dizziness, and may cause damage to organs through prolonged or repeated exposure.